Cas no 18426-20-5 (4H-Dibenzo[de,g]quinoline-10,11-diol,5,6,6a,7-tetrahydro-6-propyl-, (6aR)-)

4H-Dibenzo[de,g]quinoline-10,11-diol,5,6,6a,7-tetrahydro-6-propyl-, (6aR)- structure
18426-20-5 structure
Product Name:4H-Dibenzo[de,g]quinoline-10,11-diol,5,6,6a,7-tetrahydro-6-propyl-, (6aR)-
CAS No:18426-20-5
MF:C19H21NO2
MW:295.37554526329
CID:168896
PubChem ID:167715
Update Time:2025-04-19

4H-Dibenzo[de,g]quinoline-10,11-diol,5,6,6a,7-tetrahydro-6-propyl-, (6aR)- Chemical and Physical Properties

Names and Identifiers

    • 4H-Dibenzo[de,g]quinoline-10,11-diol,5,6,6a,7-tetrahydro-6-propyl-, (6aR)-
    • [11C]-(-)-N-n-Propylnorapomorphine
    • R(-)-PROPYLNORAPOMORPHINE HCL
    • R(-)-Propylnorapomorphine hydrochloride
    • R(?)-NPA hydro
    • (6aR)-10,11-dihydroxy-6-propyl-5,6,6a,7-tetrahydro-4H-dibenzo[de,g]quinolinium chloride
    • (6aR)-6-propyl-5,6,6a,7-tetrahydro-4H-dibenzo[de,g]quinoline-10,11-diol
    • R(-)-NPA hydrochloride, R(-)-10,11-Dihydroxy-N-n-propylnoraporphine hydrochloride
    • R(-)-PROPYLNORAPOMORPHINE HYDROCHLORIDE (R(-)-NPA)
    • N-Propylnorapomorphine
    • (-)-Propylnorapomorphine
    • N-Nor-N-propylapomorphine
    • (-)-N-Propylnorapomorphine
    • (-)-6-Propylnorapomorphine
    • (6aR)-5,6,6a,7-Tetrahydro-6-propyl-4H-dibenzo[de,g]quinoline-10,11-diol
    • R(-)-NPA hydrochloride, R(-)-10,11-Dihydroxy-N-n-propylnoraporphine hydrochloride
    • N-propylnorapomorphine-(+)
    • BPBio1_001404
    • N-propylnorapomorphine-(-)
    • (R)-6-Propyl-5,6,6a,7-tetrahydro-4H-dibenzo[de,g]quinoline-10,11-diol
    • 6-Propyl-5,6,6a,7-tetrahydro-4H-dibenzo[de,g]quinoline-10,11-diol; hydrochloride
    • (R) 6-Propyl-5,6,6a,7-tetrahydro-4H-dibenzo[de,g]quinoline-10,11-diol
    • D-027
    • CHEMBL538542
    • Win-28928
    • r(-)-10,11-dihydroxy-N-n-propylnoraporphine
    • 18426-20-5
    • SKF-76783
    • BDBM50007422
    • (R)-10,11-Dihydroxy-6-propyl-5,6,6a,7-tetrahydro-4H-dibenzo[de,g]quinolinium
    • PDSP2_001493
    • DTXSID50939811
    • Propylnorapomorphine
    • UNII-NH381P1BR8
    • R-N-PROPYLNORAPOMORPHINE
    • Q27088028
    • Noraporphine-10,11-diol, 6-propyl-
    • PDSP1_000853
    • cid_11957529
    • CHEMBL225230
    • BDBM50012994
    • CCG-204527
    • PDSP2_000840
    • Biomol-NT_000080
    • PDSP2_000839
    • PDSP1_000852
    • SDCCGSBI-0050420.P002
    • BRD-K13544237-001-01-0
    • GTPL969
    • Lopac0_000435
    • (+)-6-Propyl-5,6,6a,7-tetrahydro-4H-dibenzo[de,g]quinoline-10,11-diol
    • (-)-N-porphynorapomorphine
    • n-Propylapomorphine
    • (-)-6-Propyl-5,6,6a,7-tetrahydro-4H-dibenzo[de,g]quinoline-10,11-diol
    • CHEBI:92234
    • (9R)-10-propyl-10-azatetracyclo[7.7.1.0^{2,7}.0^{13,17}]heptadeca-1(17),2,4,6,13,15-hexaene-3,4-diol
    • SCHEMBL7997518
    • NCGC00162153-03
    • 10,11-Dihydroxy-6-propyl-5,6,6a,7-tetrahydro-4H-dibenzo[de,g]quinolinium(R(-)NPA)
    • 4H-DIBENZO(DE,G)QUINOLINE-10,11-DIOL, 5,6,6A,7-TETRAHYDRO-6-PROPYL-, (6AR)-
    • (-)-NPA
    • 6-Propylnoraporphine-10,11-diol
    • NH381P1BR8
    • PDSP1_001509
    • Inchi: 1S/C19H21NO2/c1-2-9-20-10-8-12-4-3-5-14-17(12)15(20)11-13-6-7-16(21)19(22)18(13)14/h3-7,15,21-22H,2,8-11H2,1H3/t15-/m1/s1
    • InChI Key: BTGAJCKRXPNBFI-OAHLLOKOSA-N
    • SMILES: OC1=C(C=CC2=C1C1=CC=CC3CCN(CCC)[C@H](C2)C=31)O

Computed Properties

  • Exact Mass: 331.13406
  • Monoisotopic Mass: 295.157
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 2
  • Complexity: 401
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 18
  • XLogP3: 3.2
  • Topological Polar Surface Area: 43.7

Experimental Properties

  • Color/Form: Light white solid
  • Density: 1.232
  • Boiling Point: 491°Cat760mmHg
  • Flash Point: 268°C
  • Solubility: 0.1 M HCl: 5-10 mg/mL Solutions should be freshly prepared
  • PSA: 43.7
  • Solubility: 0.1 M HCl: 5-10 mg/mL Solutions should be freshly prepared

4H-Dibenzo[de,g]quinoline-10,11-diol,5,6,6a,7-tetrahydro-6-propyl-, (6aR)- Security Information

  • WGK Germany:3
  • Storage Condition:2-8°C
Recommended suppliers
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.